Cas no 110319-84-1 (3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid)

• Product Name: 3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid
• CAS No: 110319-84-1
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 128777
• PubChem ID: 45117186
• Update Time: 2025-05-28

3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylethyl)-4-(2-methylpropyl)-
• DF1902Y
• Benzeneacetic acid, -alpha--(1-methylethyl)-4-(2-methylpropyl)- (9CI)
• 3-methyl-2-4-(2-methylpropyl)phenylbutanoic acid
• Benzeneacetic acid, α-(1-methylethyl)-4-(2-methylpropyl)-

• Inchi： 1S/C15H22O2/c1-10(2)9-12-5-7-13(8-6-12)14(11(3)4)15(16)17/h5-8,10-11,14H,9H2,1-4H3,(H,16,17)
• InChI Key： RLUGDEGUWWOARD-UHFFFAOYSA-N
• SMILES： C1(C(C(C)C)C(O)=O)=CC=C(CC(C)C)C=C1

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids